N-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)pyrazine-2-carboxamide hydrochloride

• IUPAC Name: N-(4-methylsulfonyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)pyrazine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H21N5O4S2.ClH/c1-30(26,27)16-4-2-3-15-17(16)22-19(29-15)24(8-7-23-9-11-28-12-10-23)18(25)14-13-20-5-6-21-14;/h2-6,13H,7-12H2,1H3;1H
• InChI Key: ODGJFBFKEMPJGA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC2=C1N=C(S2)N(CCN3CCOCC3)C(=O)C4=NC=CN=C4.Cl
• Molecular Formula: C19H22ClN5O4S2
• Molecular Weight: 484.0 g/mol

Description

N-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)pyrazine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H22ClN5O4S2 and its molecular weight is 483.99. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compounds in Scientific Research

Heterocyclic compounds, which include rings of atoms of at least two different elements, play a crucial role in medicinal chemistry and the development of new therapeutic agents. Quinoxalines, a type of heterocyclic compound, have been investigated for their antitumoral properties and use as dyes, pharmaceuticals, and antibiotics. These compounds can be formed through the condensation of ortho-diamines with 1,2-diketones, offering a pathway to a variety of biologically active molecules (Aastha Pareek and Dharma Kishor, 2015).

Sulfonamide Derivatives and Biological Activities

Sulfonamides represent a significant class of bacteriostatic antibiotics that have been used for therapy against bacterial infections and other microorganisms. They are present in many clinically used drugs, including diuretics and carbonic anhydrase inhibitors. Sulfonamide compounds have been explored for their potential in treating a wide range of conditions, such as cancer, glaucoma, and inflammation, underscoring the importance of the sulfonamide group in drug discovery and development (I. Gulcin & P. Taslimi, 2018).

Benzothiazines and Their Applications

Benzothiazines, which are heterocyclic compounds consisting of a benzene ring attached to a thiazine ring, have found applications in various industries, including as potential herbicides. They play an important role in drug discovery, potentially acting as drug candidates for treating diseases like cancer, hypertension, and microbial infections. The structural features of benzothiazines, such as the nitrogen-sulphur axis, contribute to their pharmacological activities, highlighting their significance in the synthesis of new therapeutic agents (Shafia Mir, A. M. Dar, & B. Dar, 2020).